Cas no 2580233-22-1 (2-(3-{(benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid
• CAS No: 2580233-22-1
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 5664432
• PubChem ID: 165894744
• Update Time: 2025-05-22

2-(3-{(benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(benzyloxy)carbonyl]amino}-1H-1,2,4-triazol-1-yl)acetic acid
• 2580233-22-1
• EN300-27724213
• 2-(3-{(benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid

• Inchi： 1S/C12H12N4O4/c17-10(18)6-16-8-13-11(15-16)14-12(19)20-7-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,17,18)(H,14,15,19)
• InChI Key： QSUFVLLXKDAZMN-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CN(CC(=O)O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.08585488g/mol
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid

Compound CAS No 2580233-22-1: 2-(3-{(Benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic Acid

The compound with CAS No 2580233-22-1, known as 2-(3-{(benzyloxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and agricultural chemistry. Recent studies have highlighted its role in enhancing the efficacy of certain therapeutic agents and its ability to act as a precursor in the synthesis of advanced materials.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic structure containing two nitrogen atoms. The presence of the benzyloxy carbonyl amino group attached to the triazole ring introduces significant steric and electronic effects, making it a versatile building block for further chemical modifications. This feature has been exploited in recent research to develop novel bioactive compounds with improved pharmacokinetic profiles.

One of the most notable applications of this compound is in the field of drug delivery systems. Researchers have utilized its unique functional groups to design targeted drug delivery vehicles that enhance the bioavailability of therapeutic agents. For instance, studies published in leading pharmaceutical journals have demonstrated its potential as a carrier for anti-cancer drugs, where it facilitates controlled release mechanisms and reduces systemic toxicity.

In addition to its role in pharmacology, this compound has also found applications in agricultural chemistry. Its ability to act as a growth regulator for plants has been explored in recent agronomic studies. Field trials have shown promising results in improving crop yields and resistance to environmental stressors, making it a valuable addition to sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the triazole ring through cyclization reactions and the subsequent introduction of the benzyloxy carbonyl amino group. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels, making large-scale production more feasible.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it undergoes efficient microbial degradation under aerobic conditions, reducing its potential impact on ecosystems. This attribute aligns with current global efforts to develop greener chemical processes and sustainable products.

In conclusion, the compound CAS No 2580233-22-1 represents a significant advancement in modern organic chemistry. Its versatile structure and wide-ranging applications make it an essential component in various industries. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across multiple disciplines.